2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine
• InChI: InChI=1S/C12H18N2O/c1-9-5-6-10(8-9)14-11-4-3-7-13-12(11)15-2/h3-4,7,9-10,14H,5-6,8H2,1-2H3
• InChI Key: YCWIEWRWABPTGS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C1)NC2=C(N=CC=C2)OC

Description

2-Methoxy-N-(3-methylcyclopentyl)pyridin-3-amine is a chemical compound with the molecular formula C12H18N2O and a molecular weight of 206.28 g/mol . This compound is a pyridine derivative, which is a class of organic compounds characterized by a six-membered ring containing one nitrogen atom. Pyridine derivatives are widely used in various fields, including pharmaceuticals, agrochemicals, and materials science.

Preparation Methods

The synthesis of 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine typically involves the reaction of 2-methoxypyridine with 3-methylcyclopentylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product . Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and reaction time to maximize yield and purity.

Chemical Reactions Analysis

2-Methoxy-N-(3-methylcyclopentyl)pyridin-3-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide. The major products formed from oxidation reactions depend on the specific conditions used.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride. These reactions typically result in the formation of reduced derivatives of the compound.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Scientific Research Applications

2-Methoxy-N-(3-methylcyclopentyl)pyridin-3-amine has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the development of new materials and as an intermediate in the production of agrochemicals.

Mechanism of Action

The mechanism of action of 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

2-Methoxy-N-(3-methylcyclopentyl)pyridin-3-amine can be compared with other similar compounds, such as:

2-Methoxy-N-(2-methylcyclopentyl)pyridin-3-amine: This compound has a similar structure but differs in the position of the methyl group on the cyclopentyl ring.

2-Methoxy-N-(1-methylcyclohexyl)pyridin-3-amine: This compound has a cyclohexyl ring instead of a cyclopentyl ring, which may result in different chemical and biological properties.

The uniqueness of this compound lies in its specific structural features, which can influence its reactivity and interactions with other molecules.